Cas no 1114871-93-0 (4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114871-93-0
• MF: C₂₃H₁₈ClNO₃S
• MW: 423.911923885345
• CID: 5342937
• Update Time: 2025-05-20

4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3-chlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](2,4-dimethylphenyl)methanone
• 4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• [4-(3-chlorophenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone
• (4-(3-chlorophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(2,4-dimethylphenyl)methanone
• [4-(3-chlorophenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(2,4-dimethylphenyl)methanone

• Inchi： 1S/C23H18ClNO3S/c1-15-10-11-19(16(2)12-15)23(26)22-14-25(18-7-5-6-17(24)13-18)20-8-3-4-9-21(20)29(22,27)28/h3-14H,1-2H3
• InChI Key： ZBZNQTUCJUIBQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C=C(C(C2C=CC(C)=CC=2C)=O)S(C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 759
• XLogP3: 5.5
• Topological Polar Surface Area: 62.8

Additional information on 4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114871-93-0)

4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114871-93-0) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This heterocyclic compound features a benzothiazine core, which is a well-known pharmacophore in drug discovery, integrated with chlorophenyl and dimethylbenzoyl substituents. The presence of these functional groups not only influences its physicochemical properties but also suggests a broad spectrum of interactions with biological targets.

The benzothiazine scaffold is particularly noteworthy as it is commonly found in bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The structural motif provides a rigid framework that can be modulated to optimize binding affinity and selectivity. In recent years, there has been a surge in research focusing on benzothiazine derivatives due to their ability to modulate key biological pathways involved in disease progression.

In the context of modern drug development, the 3-chlorophenyl and 2,4-dimethylbenzoyl groups play crucial roles in determining the compound's reactivity and interaction with biological systems. The chlorophenyl moiety introduces a polar region that can engage in hydrogen bonding or ionic interactions with protein targets, while the dimethylbenzoyl group adds bulk and lipophilicity, potentially influencing membrane permeability and metabolic stability. These features make the compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening and molecular docking studies have been employed to identify potential binding sites on target proteins. For instance, studies suggest that derivatives of 4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione may interact with enzymes involved in metabolic pathways relevant to neurodegenerative diseases. This aligns with the growing interest in developing small-molecule modulators for conditions like Alzheimer's and Parkinson's diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include cyclization reactions to form the benzothiazine ring system followed by functional group transformations to introduce the chlorophenyl and dimethylbenzoyl moieties. Advances in synthetic methodologies have enabled more streamlined approaches, reducing the number of synthetic steps and improving overall efficiency.

From a pharmacological perspective, the biological activity of 4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione has been explored in various preclinical models. Initial studies indicate potential effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the compound shows promise as an antioxidant agent due to its ability to scavenge reactive oxygen species (ROS). These properties make it an attractive candidate for therapeutic applications in inflammatory and oxidative stress-related disorders.

The pharmacokinetic profile of this compound is another critical aspect that has been investigated. In vitro studies suggest moderate solubility in water and good bioavailability when administered orally. This profile is favorable for drug development as it balances solubility requirements for absorption with metabolic stability needed for prolonged activity. Further studies are underway to optimize these parameters through structural modifications.

In conclusion, 4-(3-chlorophenyl)-2-(2,4-dimethylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione represents a significant advancement in pharmaceutical research due to its unique structure and multifaceted biological potential. The integration of advanced synthetic techniques with computational modeling has accelerated the discovery process for novel bioactive compounds derived from this scaffold. As research continues to uncover new therapeutic applications, this compound holds promise as a lead molecule for developing next-generation therapeutics targeting neurological and inflammatory diseases.